Cas no 273-59-6 (1,2,3-Benzoxadiazole(6CI,8CI,9CI))

• Product Name: 1,2,3-Benzoxadiazole(6CI,8CI,9CI)
• CAS No: 273-59-6
• MF: C₆H₄N₂O
• MW: 120.10876083374
• CID: 288806
• PubChem ID: 136086
• Update Time: 2025-04-19

1,2,3-Benzoxadiazole(6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzoxadiazole(6CI,8CI,9CI)
• 1,2,3-Benzoxadiazole
• benzoxadiazole
• 273-59-6
• SCHEMBL35607
• DTXSID40181746

• Inchi： 1S/C6H4N2O/c1-2-4-6-5(3-1)7-8-9-6/h1-4H
• InChI Key： SLLFVLKNXABYGI-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 120.03242
• Monoisotopic Mass: 120.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.294
• Boiling Point: 186°C at 760 mmHg
• Flash Point: 70.8°C
• Refractive Index: 1.619
• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles